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Compound of Interest

Compound Name: 4-Methylmorpholine N-oxide

Cat. No.: B15561941

For Researchers, Scientists, and Drug Development Professionals

N-Methylmorpholine N-oxide (NMMO or NMO) is a versatile organic compound widely utilized
as a solvent, particularly in the production of cellulose fibers (Lyocell process), and as an
oxidant in organic synthesis.[1] While effective in these applications, NMMO presents
significant chemical instability and potential for hazardous reactions, necessitating strict
adherence to safety protocols.[1][2] This guide provides an in-depth overview of the safety data
for NMMO and detailed precautions for its handling to ensure a safe laboratory environment.

Hazard Identification and Classification

NMMO is classified as a hazardous chemical.[3][4] Depending on its form (monohydrate,
agueous solution, or anhydrous solid), the specific hazards can vary. The primary hazards
associated with NMMO are:

 Skin Irritation: Causes skin irritation (Category 2).[3][4]
e Serious Eye Irritation: Causes serious eye irritation (Category 2).[3][4]

e Respiratory Irritation: May cause respiratory irritation (Specific target organ toxicity - single
exposure, Category 3).[3][4]

o Flammability: The anhydrous solid form is classified as a flammable solid (Category 1).[5]

e Oxidizing Properties: May intensify fire as an oxidizer.[6]
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o Reproductive Toxicity: Suspected of damaging fertility or the unborn child (Category 2).[5]

Physical and Chemical Properties

Understanding the physical and chemical properties of NMMO is crucial for its safe handling
and storage.

NMMO (50% wt. solution in

Property NMMO Monohydrate
water)

CAS Number 70187-32-5[3][7] 7529-22-8 (anhydrous) / 7732-
18-5 (water)[4]

Molecular Formula C5H11NO2-H20][7] C5H11NO2[4]

Molecular Weight 135.16 g/mol [7] 117.15 g/mol (anhydrous)

Appearance Solid Liquid[4][8]

pH No data available 7-8[4]

Melting Point/Range No data available No data available

Boiling Point/Range No data available No data available

Flash Point No data available No data available

Vapor Pressure No data available No data available

Density No data available No data available

Solubility Soluble in water Miscible with water

Toxicological Information

Detailed toxicological data for NMMO is not extensively available in the provided search
results. However, the primary health effects are identified as irritation to the skin, eyes, and
respiratory system.[3][4] Long-term exposure to morpholine and its related compounds may
lead to liver and kidney damage.[9]
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Effect

Observation

Acute Oral Toxicity

Based on ATE data, the classification criteria are
not met (ATE > 2000 mg/kg).[4]

Acute Dermal Toxicity

No data available.

Acute Inhalation Toxicity

Based on ATE data, the classification criteria are
not met (ATE > 20 mg/l).[4]

Skin Corrosion/Irritation

Causes skin irritation.[3][4]

Serious Eye Damage/Irritation

Causes serious eye irritation.[3][4]

Respiratory Sensitization

No data available.

Skin Sensitization

No data available.

Germ Cell Mutagenicity

No data available.

Carcinogenicity

There is some concern that this material can
cause cancer or mutations, but conclusive

evidence is limited.[9]

Reproductive Toxicity

Suspected of damaging fertility or the unborn
child.[5]

STOT - Single Exposure

May cause respiratory irritation.[3][4]

STOT - Repeated Exposure

No data available.

Aspiration Hazard

No data available.

Experimental Protocols: Safe Handling Procedures

Adherence to the following protocols is mandatory when working with NMMO to minimize

exposure and prevent accidents.

Engineering Controls

¢ Ventilation: Always handle NMMO in a well-ventilated area.[6][7] Use of a fume hood or other

local exhaust ventilation is required to keep airborne concentrations low, especially when

working with the solid form or when aerosols may be generated.[5][10]
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o Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible and in close proximity to the workstation.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required when handling NMMO.[11]

o Eye and Face Protection: Wear ANSI Z87-certified chemical safety goggles or a face shield.
[3][5][12] Standard prescription glasses are not sufficient.[12] Contact lenses may absorb
and concentrate irritants and should be avoided.[9]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile, neoprene) inspected for integrity
before each use.[7][13]

o Lab Coat/Coveralls: A long-sleeved lab coat or chemical-resistant coveralls must be worn
to prevent skin contact.[3][12]

o Respiratory Protection: If ventilation is inadequate or if working with large quantities, a
NIOSH-approved respirator with a particle filter is recommended.[3]

» Footwear: Closed-toe, closed-heel shoes are mandatory in the laboratory.[12]

Handling and Storage

e General Handling: Avoid contact with skin, eyes, and clothing.[5] Do not breathe dust, fumes,
or vapors.[3] Wash hands thoroughly after handling.[3]

o Storage: Store in a tightly closed, properly labeled container in a cool, dry, and well-
ventilated area.[3][5] Keep away from incompatible materials such as strong oxidizing
agents.[4] For aqueous solutions, refrigeration may be recommended to maintain product
quality.[4][8]

Accidental Release Measures

o Spill Cleanup: In case of a spill, evacuate unnecessary personnel.[6] Remove all sources of
ignition.[6] Wear appropriate PPE and contain the spill using inert absorbent material.[4][14]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC348270250&countryCode=US&language=en
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.fishersci.com/store/msds?partNumber=AAA1599622&productDescription=methlmorpholine-noxid-g&vendorId=VN00024248&keyword=true&countryCode=US&language=en
https://aksci.com/sds/K286_SDS.pdf
https://ehs.missouri.edu/news/PPE-Protecting-Discovery
https://ehs.missouri.edu/news/PPE-Protecting-Discovery
https://datasheets.scbt.com/sc-252180.pdf
https://aladdin-for-icloud-store.oss-cn-hangzhou.aliyuncs.com/aladdin/pdp/sds/en/M493173-EN_6f5970820f3b31aba2c9f374f5c51776.pdf
https://www.hsa.ie/eng/publications_and_forms/publications/chemical_and_hazardous_substances/a_guide_to_non-respiratory_personal_protective_equipment_ppe_for_use_with_chemical_agents_in_the_workplace.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1599622&productDescription=methlmorpholine-noxid-g&vendorId=VN00024248&keyword=true&countryCode=US&language=en
https://ehs.missouri.edu/news/PPE-Protecting-Discovery
https://www.fishersci.com/store/msds?partNumber=AAA1599622&productDescription=methlmorpholine-noxid-g&vendorId=VN00024248&keyword=true&countryCode=US&language=en
https://ehs.missouri.edu/news/PPE-Protecting-Discovery
https://aksci.com/sds/K286_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1599622&productDescription=methlmorpholine-noxid-g&vendorId=VN00024248&keyword=true&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1599622&productDescription=methlmorpholine-noxid-g&vendorId=VN00024248&keyword=true&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1599622&productDescription=methlmorpholine-noxid-g&vendorId=VN00024248&keyword=true&countryCode=US&language=en
https://aksci.com/sds/K286_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC348270250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC348270250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19802~~PDF~~MTR~~CGV4~~EN~~2025-10-25%2000:33:15~~4-Methylmorpholine%20N-oxide%20%2050%%20w/w%20aqueous%20solution~~
https://www.echemi.com/sds/4-methylmorpholinen-oxide-pid_Rock20451.html
https://www.echemi.com/sds/4-methylmorpholinen-oxide-pid_Rock20451.html
https://www.fishersci.com/store/msds?partNumber=AC348270250&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-9672-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjkwMDF8YXBwbGljYXRpb24vcGRmfGFHTXhMMmd5WWk4NU1UYzRORFV4TURVd05USTJMMU5FUWw4NU5qY3lYMGRDWDBWT0xuQmtaZ3w0ZWE3ZTRiMjI4MGVkMDIwZWVlNWVhYzJjMGI0OTcwZDUyNjQyMDJmYzU3ZmYyZjczYTAzNzc4YTEwNWQwOTA4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Collect the absorbed material into a suitable, closed container for disposal.[7]

e Environmental Precautions: Prevent the spill from entering drains or waterways.[7][14]

First Aid Measures

 In case of Eye Contact: Immediately rinse with plenty of water for at least 15 minutes,
including under the eyelids.[3] Seek immediate medical attention.[3]

 In case of Skin Contact: Immediately wash off with plenty of soap and water for at least 15
minutes.[3] Remove contaminated clothing.[5] If skin irritation persists, seek medical
attention.[3]

« If Inhaled: Move the person to fresh air.[3] If breathing is difficult, give oxygen.[7] Seek
medical attention if symptoms occur.[3]

 If Swallowed: Do NOT induce vomiting.[5] Clean mouth with water and drink plenty of water
afterwards.[3] Seek immediate medical attention.[5]

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.[6]

o Specific Hazards: NMMO may intensify fire as an oxidizer.[6] Hazardous combustion
products include nitrogen oxides (NOXx), carbon monoxide (CO), and carbon dioxide (CO2).
[14]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4][14]

Disposal Considerations

Dispose of NMMO and its containers in accordance with local, state, and federal regulations.[3]
[9] Do not dispose of it into the sewer system.[7]

Signaling Pathways and Workflow Diagrams

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://aladdin-for-icloud-store.oss-cn-hangzhou.aliyuncs.com/aladdin/pdp/sds/en/M493173-EN_6f5970820f3b31aba2c9f374f5c51776.pdf
https://aladdin-for-icloud-store.oss-cn-hangzhou.aliyuncs.com/aladdin/pdp/sds/en/M493173-EN_6f5970820f3b31aba2c9f374f5c51776.pdf
https://www.carlroth.com/medias/SDB-9672-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjkwMDF8YXBwbGljYXRpb24vcGRmfGFHTXhMMmd5WWk4NU1UYzRORFV4TURVd05USTJMMU5FUWw4NU5qY3lYMGRDWDBWT0xuQmtaZ3w0ZWE3ZTRiMjI4MGVkMDIwZWVlNWVhYzJjMGI0OTcwZDUyNjQyMDJmYzU3ZmYyZjczYTAzNzc4YTEwNWQwOTA4
https://www.fishersci.com/store/msds?partNumber=AAA1599622&productDescription=methlmorpholine-noxid-g&vendorId=VN00024248&keyword=true&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1599622&productDescription=methlmorpholine-noxid-g&vendorId=VN00024248&keyword=true&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1599622&productDescription=methlmorpholine-noxid-g&vendorId=VN00024248&keyword=true&countryCode=US&language=en
https://aksci.com/sds/K286_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1599622&productDescription=methlmorpholine-noxid-g&vendorId=VN00024248&keyword=true&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1599622&productDescription=methlmorpholine-noxid-g&vendorId=VN00024248&keyword=true&countryCode=US&language=en
https://aladdin-for-icloud-store.oss-cn-hangzhou.aliyuncs.com/aladdin/pdp/sds/en/M493173-EN_6f5970820f3b31aba2c9f374f5c51776.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1599622&productDescription=methlmorpholine-noxid-g&vendorId=VN00024248&keyword=true&countryCode=US&language=en
https://aksci.com/sds/K286_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1599622&productDescription=methlmorpholine-noxid-g&vendorId=VN00024248&keyword=true&countryCode=US&language=en
https://aksci.com/sds/K286_SDS.pdf
https://www.echemi.com/sds/4-methylmorpholinen-oxide-pid_Rock20451.html
https://www.echemi.com/sds/4-methylmorpholinen-oxide-pid_Rock20451.html
https://www.carlroth.com/medias/SDB-9672-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjkwMDF8YXBwbGljYXRpb24vcGRmfGFHTXhMMmd5WWk4NU1UYzRORFV4TURVd05USTJMMU5FUWw4NU5qY3lYMGRDWDBWT0xuQmtaZ3w0ZWE3ZTRiMjI4MGVkMDIwZWVlNWVhYzJjMGI0OTcwZDUyNjQyMDJmYzU3ZmYyZjczYTAzNzc4YTEwNWQwOTA4
https://www.fishersci.com/store/msds?partNumber=AC348270250&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-9672-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjkwMDF8YXBwbGljYXRpb24vcGRmfGFHTXhMMmd5WWk4NU1UYzRORFV4TURVd05USTJMMU5FUWw4NU5qY3lYMGRDWDBWT0xuQmtaZ3w0ZWE3ZTRiMjI4MGVkMDIwZWVlNWVhYzJjMGI0OTcwZDUyNjQyMDJmYzU3ZmYyZjczYTAzNzc4YTEwNWQwOTA4
https://www.fishersci.com/store/msds?partNumber=AAA1599622&productDescription=methlmorpholine-noxid-g&vendorId=VN00024248&keyword=true&countryCode=US&language=en
https://datasheets.scbt.com/sc-252180.pdf
https://aladdin-for-icloud-store.oss-cn-hangzhou.aliyuncs.com/aladdin/pdp/sds/en/M493173-EN_6f5970820f3b31aba2c9f374f5c51776.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagrams illustrate the logical workflows for safe handling and emergency
response related to NMMO.

Safe NMMO Handling Workflow

Preparation

Assess Risks

:

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

:

Ensure Engineering Controls
(Fume Hood, Eyewash Station)

Handling

Transfer NMMO in Ventilated Area

'

Use in Experiment

Storage Disposal
Store in Tightly Closed Container Collect Waste in Labeled Container
Cool, Dry, Well-Ventilated Area Follow Institutional Disposal Procedures

Click to download full resolution via product page
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Caption: Workflow for the safe handling of NMMO from preparation to disposal.

NMMO Emergency Response Protocol
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Caption: Emergency response procedures for NMMO spills and personal exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Safety and Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15561941#nmmo-safety-data-sheet-and-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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